N-(4-chlorophenyl)-2-[(1-phenyl-1H-1,2,4-triazol-3-yl)thio]acetamide

• IUPAC Name: N-(4-chlorophenyl)-2-[(1-phenyl-1,2,4-triazol-3-yl)sulfanyl]acetamide
• InChI: InChI=1S/C16H13ClN4OS/c17-12-6-8-13(9-7-12)19-15(22)10-23-16-18-11-21(20-16)14-4-2-1-3-5-14/h1-9,11H,10H2,(H,19,22)
• InChI Key: IHSSOGRCFXZFKZ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)N2C=NC(=N2)SCC(=O)NC3=CC=C(C=C3)Cl
• Molecular Formula: C16H13ClN4OS
• Molecular Weight: 344.8 g/mol

Description

N-(4-chlorophenyl)-2-[(1-phenyl-1H-1,2,4-triazol-3-yl)thio]acetamide, commonly known as CTZ, is a chemical compound that has been extensively studied for its potential therapeutic applications. CTZ belongs to the class of compounds known as triazole derivatives, which have been found to possess a wide range of biological activities.

Mechanism of Action

The mechanism of action of CTZ is not fully understood, but it is believed to involve the inhibition of tubulin polymerization, which is essential for cell division. CTZ has also been found to induce apoptosis, or programmed cell death, in cancer cells.
Biochemical and Physiological Effects:
CTZ has been found to have a number of biochemical and physiological effects. CTZ has been shown to inhibit cell proliferation, induce cell cycle arrest, and promote apoptosis in cancer cells. CTZ has also been found to inhibit angiogenesis, the process by which new blood vessels are formed, which is essential for tumor growth and metastasis.

Advantages and Limitations for Lab Experiments

One advantage of CTZ is its potent antitumor activity, which makes it a promising candidate for cancer therapy. CTZ has also been found to enhance the efficacy of chemotherapy drugs, making it a potential candidate for combination therapy. However, one limitation of CTZ is its potential toxicity, which requires further study.

Future Directions

There are several future directions for the study of CTZ. One area of research is the optimization of the synthesis of CTZ to produce higher yields and purity. Another area of research is the investigation of the mechanism of action of CTZ, which could lead to the development of more effective cancer therapies. Additionally, the potential use of CTZ in combination therapy with other chemotherapy drugs should be explored. Finally, the safety and toxicity of CTZ should be further evaluated to determine its potential for clinical use.

Synthesis Methods

The synthesis of CTZ involves the reaction of 4-chlorobenzoic acid with thionyl chloride to form 4-chlorobenzoyl chloride. This intermediate is then reacted with 1-phenyl-1H-1,2,4-triazole-3-thiol in the presence of a base to yield CTZ. The synthesis of CTZ has been optimized to produce high yields and purity.

Scientific Research Applications

CTZ has been extensively studied for its potential therapeutic applications, particularly in the treatment of cancer. CTZ has been found to possess potent antitumor activity in various cancer cell lines, including breast, lung, and colon cancer. CTZ has also been shown to enhance the efficacy of chemotherapy drugs, making it a promising candidate for combination therapy.